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Introduction
Nitromide (3,5-Dinitrobenzamide) is an anticoccidial agent historically used in the poultry

industry to control coccidiosis, a parasitic disease of the intestinal tract caused by protozoa of

the genus Eimeria. Effective dosage calculation is critical to ensure both the efficacy of the

treatment and the safety of the birds. These application notes provide a summary of dosage

information, detailed experimental protocols for efficacy evaluation, and a proposed mechanism

of action.

Data Presentation: Nitromide Dosage and Efficacy
The following table summarizes the reported concentrations of nitromide in poultry feed and its

corresponding efficacy against Eimeria tenella, the causative agent of cecal coccidiosis.
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Feed
Concentration (%)

Feed
Concentration
(ppm)

Efficacy against
Eimeria tenella

Reference

0.0125% 125 ppm Death loss observed [1]

0.02% 200 ppm Death loss observed [1]

0.025% 250 ppm

Prevented death loss;

~35% effective in

preventing

hemorrhage. Also a

component of the

combination drug

Unistat® at this

concentration.

[1]

0.05% 500 ppm

~80% effective in

preventing

hemorrhage

[1]

0.1% 1000 ppm
Prevented all

hemorrhage
[1]

0.25% 2500 ppm
Prevented all

hemorrhage
[1]

~0.5% ~5000 ppm
LD50 (Lethal Dose,

50%) for young chicks
[1]

Experimental Protocols
This section outlines a general experimental protocol for evaluating the efficacy of nitromide in

poultry feed against an induced Eimeria infection.

Objective: To determine the effective dosage of nitromide in broiler chicken feed for the

prevention and control of coccidiosis.

Materials:
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Day-old broiler chicks

Standard broiler starter feed (unmedicated)

Nitromide (3,5-Dinitrobenzamide)

Sporulated Eimeria tenella oocysts

Laboratory scale feed mixer

Housing facilities with controlled environment

Weighing scales

Fecal collection trays

Microscope and McMaster counting chamber

Methodology:

Animal Acclimation:

Procure day-old broiler chicks and acclimate them for a period of 7 days.

Provide ad libitum access to unmedicated starter feed and clean water.

Monitor the health of the chicks daily.

Experimental Groups:

Randomly assign chicks to different experimental groups (e.g., n=10 per group).

Include the following groups:

Negative Control (unmedicated, uninfected)

Positive Control (unmedicated, infected)

Treatment Group 1 (e.g., 125 ppm Nitromide in feed, infected)
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Treatment Group 2 (e.g., 250 ppm Nitromide in feed, infected)

Treatment Group 3 (e.g., 500 ppm Nitromide in feed, infected)

Feed Preparation:

Calculate the required amount of nitromide for each treatment group based on the

desired parts per million (ppm) concentration in the feed.

Use a laboratory scale feed mixer to ensure homogenous mixing of the nitromide into the

basal diet.

Prepare sufficient quantities of medicated feed for the duration of the experiment.

Infection:

At approximately 14 days of age, orally inoculate each chick in the infected groups with a

predetermined dose of sporulated Eimeria tenella oocysts.

Data Collection:

Weight Gain: Record the body weight of each chick at the beginning of the treatment

period and at the end of the experiment.

Feed Conversion Ratio (FCR): Measure the total feed intake and calculate the FCR for

each group.

Lesion Scoring: At a specified number of days post-infection (e.g., 5-7 days), euthanize a

subset of birds from each group and score the cecal lesions on a scale of 0 to 4.

Oocyst Shedding: Collect fecal samples from each group for several days post-infection

and determine the number of oocysts per gram of feces using a McMaster counting

chamber.

Mortality: Record daily mortality in each group.

Statistical Analysis:
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Analyze the collected data using appropriate statistical methods (e.g., ANOVA) to

determine significant differences between the treatment groups and the control groups.

Signaling Pathway and Mechanism of Action
While the precise signaling pathway of nitromide (3,5-dinitrobenzamide) is not fully elucidated,

it is believed to act as a coccidiostat by interfering with the parasite's metabolic processes.

Drawing parallels with other nitro-based coccidiostats like nitrophenide, a plausible mechanism

involves the inhibition of key enzymes in the parasite's energy metabolism. Nitrophenide has

been shown to inhibit mannitol-1-phosphate dehydrogenase, a crucial enzyme in the mannitol

cycle of Eimeria tenella, which is vital for the energy-intensive process of sporulation.[2] This

disruption of energy metabolism would inhibit the development of the parasite, particularly

during its asexual and sexual reproductive stages within the host's intestinal cells.
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Caption: Proposed mechanism of action for nitromide in poultry.

This proposed pathway illustrates that nitromide, upon entering the Eimeria parasite within the

host's intestinal cells, likely inhibits critical metabolic enzymes. This enzymatic inhibition

disrupts the parasite's development, particularly the formation of schizonts and merozoites,

ultimately leading to a reduction in the shedding of oocysts and control of the coccidiosis

infection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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